1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C14H17F3N2O3S/c1-23(21,22)19-8-2-3-10(9-19)13(20)18-12-6-4-11(5-7-12)14(15,16)17/h4-7,10H,2-3,8-9H2,1H3,(H,18,20)
• InChI Key: LLPRLIZBERBKDG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H17F3N2O3S
• Molecular Weight: 350.36 g/mol

Description

1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide is a compound that has garnered interest in various scientific fields due to its unique chemical structure and properties. The presence of the trifluoromethyl group and the piperidine ring in its structure makes it a valuable compound in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide typically involves multiple steps. One common method includes the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with piperidine-3-carboxamide under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like dichloromethane. The mixture is stirred at room temperature for several hours to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the compound is achieved through crystallization or chromatography techniques to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions with reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of methoxy-substituted derivatives.

Scientific Research Applications

1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes or receptors, modulating their activity and leading to the desired biological effects .

Comparison with Similar Compounds

Similar Compounds

• 4-(trifluoromethyl)benzenesulfonyl chloride
• Trifluoromethyl phenyl sulfone

Uniqueness

1-(methylsulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide is unique due to the combination of the piperidine ring and the trifluoromethyl group. This combination imparts distinct chemical and biological properties, making it more effective in certain applications compared to its analogs .